N-cyclopentyl-N-methyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

• IUPAC Name: N-cyclopentyl-N-methyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C14H23N3O/c1-10-13(11(2)17(4)15-10)9-14(18)16(3)12-7-5-6-8-12/h12H,5-9H2,1-4H3
• InChI Key: FRFZSQVHBSDMNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CC(=O)N(C)C2CCCC2
• Molecular Formula: C14H23N3O
• Molecular Weight: 249.35 g/mol

Description

N-cyclopentyl-N-methyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide, or CTMP, is a novel psychoactive substance that has been gaining attention in the scientific community for its potential applications in research. CTMP is a synthetic compound that belongs to the pyrazolam class of drugs, which are known for their anxiolytic and sedative effects.

Mechanism of Action

CTMP is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This mechanism of action is similar to that of other psychostimulant drugs, such as cocaine and amphetamines.
Biochemical and Physiological Effects:
CTMP has been shown to increase locomotor activity and produce a dose-dependent decrease in body temperature in animal studies. It has also been shown to increase dopamine and serotonin levels in the brain, leading to increased reward-seeking behavior and potential for abuse.

Advantages and Limitations for Lab Experiments

CTMP has several advantages for lab experiments, including its high potency and selectivity for dopamine and norepinephrine reuptake inhibition. However, its potential for abuse and lack of long-term safety data are limitations that must be considered.

Future Directions

There are several future directions for research on CTMP. One area of interest is its potential as a treatment for anxiety disorders and insomnia. Additionally, further studies are needed to investigate its effects on dopamine and serotonin neurotransmission and its potential for abuse. Long-term safety data are also needed to determine its potential as a therapeutic agent.

Synthesis Methods

CTMP is synthesized through a multi-step process that involves the reaction of 1,3,5-trimethylpyrazole with cyclopentanone, followed by the addition of methylamine and acetic anhydride. The resulting product is purified through recrystallization and characterized through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

CTMP has been used in scientific research to study its effects on the central nervous system. It has been shown to have anxiolytic and sedative properties, making it a potential candidate for the treatment of anxiety disorders and insomnia. CTMP has also been used in animal studies to investigate its effects on dopamine and serotonin neurotransmission, which may have implications for the treatment of substance use disorders.